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Compound of Interest

Compound Name: Ro 10-5824 dihydrochloride

Cat. No.: B1662600 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds is a critical component of laboratory safety and regulatory

compliance. This document provides a comprehensive, step-by-step guide to the safe disposal

of Ro 10-5824 dihydrochloride, ensuring the protection of personnel and the environment.

Safety and Handling Precautions
Before beginning any disposal procedure, it is imperative to handle Ro 10-5824
dihydrochloride with appropriate safety measures. According to safety data sheets, while the

compound does not meet the criteria for classification as hazardous under EC Directives,

caution is still advised.[1]

Key Handling Procedures:

Always handle the compound within a chemical fume hood to avoid inhalation of any dust or

aerosols.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a laboratory coat.

Avoid direct contact with skin and eyes.[1][2] In case of contact, flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.[1]

Prevent the compound from entering drains or waterways.[1]
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Disposal Protocol for Ro 10-5824 Dihydrochloride
The recommended disposal method for Ro 10-5824 dihydrochloride involves collection by a

specialized waste disposal company.[1] Adherence to national and local regulations is

mandatory.

Step-by-Step Disposal Procedure:

Segregation: Isolate waste containing Ro 10-5824 dihydrochloride from other laboratory

waste streams. This includes unused product, contaminated consumables (e.g., pipette tips,

vials), and spill cleanup materials.

Containment: Place the waste into a clearly labeled, sealed, and suitable container. The

container should be robust and compatible with the chemical.

Labeling: Label the waste container clearly with the name of the chemical ("Ro 10-5824
dihydrochloride") and any relevant hazard information.

Storage: Store the sealed container in a designated, secure waste accumulation area away

from incompatible materials.

Professional Collection: Arrange for the collection of the waste by a licensed and specialized

chemical waste disposal company.[1] This ensures that the compound is transported and

disposed of in accordance with all applicable regulations.

Documentation: Maintain a record of the disposal, including the date, quantity of waste, and

the name of the disposal company.

Spill Management
In the event of a spill, the following steps should be taken:

Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and

ensure adequate ventilation, preferably within a fume hood.[1]

Contain Spill: Use a suitable absorbent material to contain the spill.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1662600?utm_src=pdf-body
https://www.benchchem.com/product/b1662600?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/2329_sds.pdf?1594193190
https://www.benchchem.com/product/b1662600?utm_src=pdf-body
https://www.benchchem.com/product/b1662600?utm_src=pdf-body
https://www.benchchem.com/product/b1662600?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/2329_sds.pdf?1594193190
https://documents.tocris.com/pdfs/tocris_msds/2329_sds.pdf?1594193190
https://documents.tocris.com/pdfs/tocris_msds/2329_sds.pdf?1594193190
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collect Residue: Carefully sweep or wipe up the absorbed material and place it into a

designated, sealed container for disposal.[1][2]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent.

Dispose of Cleanup Materials: Treat all cleanup materials as chemical waste and dispose of

them according to the procedures outlined above.

Quantitative Data Summary
Property Value Reference

Chemical Name

5-[(3,6-Dihydro-4-phenyl-

1(2H)-pyridinyl)methyl]-2-

methyl-4-pyrimidinamine

dihydrochloride

[1]

CAS Number 189744-94-3 [1]

Molecular Formula C17H20N4.2HCl [1]

Molecular Weight 353.29 g/mol [1]

Experimental Workflow for Disposal
The logical flow for the proper disposal of Ro 10-5824 dihydrochloride is illustrated in the

diagram below. This workflow ensures that all necessary safety and regulatory steps are

followed.
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Handling Ro 10-5824 dihydrochloride
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Caption: Workflow for the safe disposal of Ro 10-5824 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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